Cas no 1839662-48-4 (2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1839662-48-4
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• MDL: MFCD31390859
• CID: 5463276
• PubChem ID: 165983938
• Update Time: 2025-06-08

2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z3035093646
• 2-[cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(cyclopropylphenylmethyl)-4,4,5,5-tetramethyl-
• 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD31390859
• Inchi： 1S/C16H23BO2/c1-15(2)16(3,4)19-17(18-15)14(13-10-11-13)12-8-6-5-7-9-12/h5-9,13-14H,10-11H2,1-4H3
• InChI Key： LPRSWHZLECLICP-UHFFFAOYSA-N
• SMILES： O1B(C(C2C=CC=CC=2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1791101 g/mol
• Monoisotopic Mass: 258.1791101 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 258.2

Additional information on 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1839662-48-4)

2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 1839662-48-4, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This boryl ether is characterized by its unique structural features, including a cyclopropyl-substituted phenylmethyl group and a tetramethyl-substituted dioxaborolane core. Such structural motifs make it a valuable intermediate in cross-coupling reactions, particularly in the development of novel therapeutic agents.

The compound’s utility stems from its reactivity in palladium-catalyzed borylation and Suzuki-Miyaura coupling reactions. These transformations are pivotal in constructing complex organic molecules, including biaryl structures that are prevalent in many pharmacologically active compounds. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances the stability of the boronate ester, facilitating its handling under various reaction conditions while maintaining high yields and selectivity.

In recent years, the demand for efficient synthetic methodologies has driven innovation in boron chemistry. 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its role in generating novel kinase inhibitors by enabling precise functionalization at aryl positions. This capability is particularly relevant in drug discovery pipelines where orthogonal functional groups are required to achieve high binding affinity and selectivity.

Advances in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that the cyclopropyl group influences electronic distribution across the boryl ether, enhancing reactivity in certain coupling protocols. Such insights are derived from density functional theory (DFT) calculations that predict favorable transition states for borylation reactions involving this intermediate. These computational approaches are increasingly integrated into experimental workflows to optimize reaction conditions and minimize trial-and-error experimentation.

The pharmaceutical industry has also leveraged 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the development of next-generation antiviral and anticancer agents. Its incorporation into libraries of heterocyclic compounds has yielded derivatives with enhanced bioactivity against resistant strains of pathogens. Notably, derivatives featuring this boronate ester have shown promise in preclinical trials for their ability to modulate enzyme activity through covalent inhibition mechanisms. This underscores the compound’s versatility as a building block for medicinal chemistry applications.

Sustainability considerations have further propelled interest in this class of organoborons. The tetramethyl-substituted dioxaborolane core improves solubility and reduces unwanted side reactions compared to traditional borylated precursors. This aligns with green chemistry principles by minimizing hazardous waste generation and improving atom economy during synthesis. Recent patents highlight processes that employ 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane under mild conditions with recyclable catalysts.

Industrial-scale production of this compound has been refined through continuous-flow chemistry techniques. These methods enhance reproducibility and scalability while reducing energy consumption compared to batch processing. The integration of automated purification systems ensures high-purity intermediates for pharmaceutical manufacturing standards. Such innovations underscore the compound’s practicality beyond academic research applications.

The future prospects of 2-[Cyclopropyl(phenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are closely tied to emerging trends in boron-mediated bioconjugation techniques. Its use as a cross-coupling reagent for modifying biomolecules like peptides and proteins is being explored for therapeutic protein engineering applications. By enabling site-specific modifications with high precision，this compound could accelerate development pipelines for biologics-based therapeutics.

In conclusion, 2-[Cyclopropyl(phenyl)methyl]-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No．1839662-48-4) represents a cornerstone intermediate in modern synthetic organic chemistry．Its unique structural attributes，combined with advancements in catalytic systems and computational methodologies，position it as an indispensable tool for drug discovery．As research continues to uncover new applications，this boryl ether is poised to remain at forefront of medicinal chemistry innovation．